N-Octadecyl-N'-propyl-sulfamide
Overview
Description
N-Octadecyl-N’-propyl-sulfamide is a compound with the molecular formula C21H46N2O2S . It is an analog of oleoyl ethanolamide (OEA) and acts as a PPARα activator, modulating lipid and glucose metabolism .
Synthesis Analysis
The synthesis of N-Octadecyl-N’-propyl-sulfamide has been described in the literature . The drugs were dissolved in dimethyl sulfoxide (DMSO) for in vitro molecular biology studies .Molecular Structure Analysis
The molecular structure of N-Octadecyl-N’-propyl-sulfamide has been analyzed using computational methods . The compound interacts with the ligand-binding domain of PPARα in a similar manner to GW409544, a reference PPARα agonist .Scientific Research Applications
PPARα Agonist
“N-Octadecyl-N’-propyl-sulfamide” (also known as CC7) is a selective PPARα agonist . PPARα (Peroxisome proliferator-activated receptor alpha) is a nuclear receptor protein that regulates the expression of genes involved in lipid metabolism . As a PPARα agonist, CC7 can activate this receptor, potentially influencing lipid metabolism and related processes .
Anorectic Activity
CC7 has been found to have anorectic activity, meaning it can suppress food intake . This property could make it useful in the study of obesity and weight management .
Anti-obesity Activity
In addition to suppressing food intake, CC7 has been shown to reduce weight gain in rats . This anti-obesity activity could be of interest in the development of treatments for obesity .
Lipid Metabolism
CC7 has been shown to induce lipopenia, a reduction in the concentration of lipids in the blood . It also decreases hepatic fat content . These effects on lipid metabolism could be useful in the study of diseases related to altered metabolism, such as diabetes and dyslipidemia .
Molecular Docking Studies
CC7 has been used in molecular docking studies, which are computational methods used to model the interaction between two molecules . In the case of CC7, these studies have helped to understand its interaction with the PPARα receptor .
Mechanism of Action
Target of Action
N-Octadecyl-N’-propyl-sulfamide is a potent activator of Peroxisome proliferator-activated receptor alpha (PPARα) . PPARα is a member of a superfamily of nuclear hormone receptors and plays important roles in the regulation of lipid and glucose metabolism .
Mode of Action
N-Octadecyl-N’-propyl-sulfamide interacts with the nuclear receptor PPARα in a similar manner as other PPARα agonists . It exhibits potent and selective PPARα subtype transactivation activity . It has a selective binding affinity for PPARα with an EC50 value of 100 nM .
Biochemical Pathways
The activation of PPARα by N-Octadecyl-N’-propyl-sulfamide leads to the regulation of lipid and glucose metabolism . This is particularly useful in diseases related to altered metabolism such as diabetes, dyslipidemia, and obesity .
Pharmacokinetics
It’s known that the compound can be administered via intraperitoneal injection .
Result of Action
In vivo studies in rats have shown that N-Octadecyl-N’-propyl-sulfamide can inhibit food intake and reduce body weight gain . It also induces satiety, thereby reducing food intake, body weight, and plasma triglyceride concentrations in free-feeding Wistar rats and obese Zucker (fa/fa) rats .
Action Environment
It’s worth noting that the effects of the compound have been observed in different rat models, suggesting its effectiveness across different biological environments .
properties
IUPAC Name |
N-(propylsulfamoyl)octadecan-1-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H46N2O2S/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-21-23-26(24,25)22-20-4-2/h22-23H,3-21H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VOJRCUXNIZFQKR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCCCCCCCCNS(=O)(=O)NCCC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H46N2O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
390.7 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-Octadecyl-N'-propyl-sulfamide | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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